Cas no 2157442-72-1 (2-fluoro-5-(trifluoromethyl)phenylmethanethiol)

• Product Name: 2-fluoro-5-(trifluoromethyl)phenylmethanethiol
• CAS No: 2157442-72-1
• MF: C₈H₆F₄S
• MW: 210.191854953766
• CID: 5990241
• PubChem ID: 135121736
• Update Time: 2025-06-12

2-fluoro-5-(trifluoromethyl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(trifluoromethyl)phenylmethanethiol
• [2-fluoro-5-(trifluoromethyl)phenyl]methanethiol
• ZLXOHRBMDMJYRK-UHFFFAOYSA-N
• EN300-1957779
• 2-Fluoro-5-trifluoromethylbenzyl mercaptan
• 2157442-72-1

• Inchi： 1S/C8H6F4S/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3,13H,4H2
• InChI Key： ZLXOHRBMDMJYRK-UHFFFAOYSA-N
• SMILES： SCC1C(=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 210.01263401g/mol
• Monoisotopic Mass: 210.01263401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Additional information on 2-fluoro-5-(trifluoromethyl)phenylmethanethiol

Introduction to 2-fluoro-5-(trifluoromethyl)phenylmethanethiol (CAS No. 2157442-72-1)

2-fluoro-5-(trifluoromethyl)phenylmethanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 2157442-72-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophenylmethane derivatives, characterized by the presence of both fluorine and trifluoromethyl substituents on a phenyl ring, which are known to enhance its chemical reactivity and biological activity.

The structural features of 2-fluoro-5-(trifluoromethyl)phenylmethanethiol make it a promising candidate for further exploration in drug discovery and development. The fluorine atom at the 2-position and the trifluoromethyl group at the 5-position introduce electron-withdrawing effects, which can influence the electronic properties of the aromatic ring. This, in turn, can modulate its interactions with biological targets, such as enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their unique physicochemical properties and improved pharmacokinetic profiles. The presence of fluorine atoms can enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. Additionally, the trifluoromethyl group is often incorporated into pharmaceuticals to increase lipophilicity and reduce water solubility, which can be advantageous for certain drug formulations.

Research studies have demonstrated that thiophenylmethane derivatives exhibit a wide range of biological activities. For instance, some derivatives have shown potential in anti-inflammatory, antimicrobial, and anticancer applications. The thiol (-SH) moiety in 2-fluoro-5-(trifluoromethyl)phenylmethanethiol can participate in various chemical reactions, including nucleophilic substitutions and disulfide bond formations, which are crucial for drug design and synthesis.

The synthesis of 2-fluoro-5-(trifluoromethyl)phenylmethanethiol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by thiolation or nucleophilic aromatic substitution. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the fluorine and trifluoromethyl groups efficiently.

The pharmacological properties of 2-fluoro-5-(trifluoromethyl)phenylmethanethiol have been investigated in several preclinical studies. These studies suggest that the compound exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic purposes. For example, its interaction with specific proteases or kinases might lead to the development of novel inhibitors for treating inflammatory diseases or cancer.

In addition to its potential as a drug candidate, 2-fluoro-5-(trifluoromethyl)phenylmethanethiol may also serve as an important intermediate in the synthesis of more complex molecules. Its structural versatility allows chemists to modify various functional groups while retaining its core scaffold, facilitating the exploration of diverse chemical space for drug discovery.

The safety profile of 2-fluoro-5-(trifluoromethyl)phenylmethanethiol is another critical aspect that needs thorough evaluation. While preliminary studies suggest that it is relatively stable under standard conditions, further toxicological assessments are necessary to understand its potential side effects and toxicity levels. These studies will help ensure that any future applications involving this compound are safe and effective for human use.

The role of computational chemistry and molecular modeling has become increasingly important in understanding the behavior of complex organic compounds like 2-fluoro-5-(trifluoromethyl)phenylmethanethiol. By employing advanced computational methods, researchers can predict its interactions with biological targets, optimize synthetic pathways, and assess its pharmacokinetic properties before conducting expensive experimental trials.

In conclusion, 2-fluoro-5-(trifluoromethyl)phenylmethanethiol (CAS No. 2157442-72-1) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research efforts in this area will likely uncover new applications and contribute to advancements in drug discovery and medicinal chemistry.